![molecular formula C18H20F2N2 B5638071 1-benzyl-4-(2,5-difluorobenzyl)piperazine](/img/structure/B5638071.png)
1-benzyl-4-(2,5-difluorobenzyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-4-(2,5-difluorobenzyl)piperazine, commonly known as DFMDP, is a piperazine derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. DFMDP is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 333.38 g/mol.
Mechanism of Action
DFMDP acts as a selective serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. Activation of these receptors leads to the modulation of various neurotransmitters, including serotonin, dopamine, and norepinephrine, which are involved in the regulation of mood, cognition, and behavior. DFMDP also exhibits moderate affinity towards alpha-adrenergic and histamine H1 receptors.
Biochemical and Physiological Effects:
DFMDP has been shown to induce anxiolytic and antidepressant effects in animal models, which are attributed to its selective binding affinity towards serotonin receptors. DFMDP also exhibits sedative effects and has been used as a sleep aid in some countries. DFMDP has been shown to have a low toxicity profile and does not exhibit significant adverse effects at therapeutic doses.
Advantages and Limitations for Lab Experiments
DFMDP is a potent and selective serotonin receptor agonist, which makes it a valuable tool for studying the role of serotonin receptors in various physiological and pathological conditions. DFMDP has been used as a reference compound for the development of novel drugs targeting serotonin receptors. However, DFMDP has limited solubility in water, which can pose challenges in its formulation and administration.
Future Directions
For DFMDP research include the development of novel formulations and administration routes, the investigation of its potential therapeutic applications in various psychiatric and neurological disorders, and the exploration of its mechanism of action at the molecular level.
Synthesis Methods
DFMDP can be synthesized through a multistep reaction involving the condensation of benzylamine and 2,5-difluorobenzaldehyde, followed by the reduction of the resulting imine with sodium borohydride. The final product is obtained after purification through column chromatography.
Scientific Research Applications
DFMDP has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, DFMDP has been found to have anxiolytic and antidepressant effects in animal models. In pharmacology, DFMDP has been shown to exhibit potent binding affinity towards serotonin receptors, which makes it a potential candidate for the treatment of various psychiatric disorders. In medicinal chemistry, DFMDP has been used as a lead compound for the development of novel drugs targeting serotonin receptors.
properties
IUPAC Name |
1-benzyl-4-[(2,5-difluorophenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20F2N2/c19-17-6-7-18(20)16(12-17)14-22-10-8-21(9-11-22)13-15-4-2-1-3-5-15/h1-7,12H,8-11,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWCXPIHMUFXOIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)CC3=C(C=CC(=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20F2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.